Cas no 1147979-40-5 (3,5-dichloro-2-methoxypyridine-4-carboxylic acid)

3,5-Dichloro-2-methoxypyridine-4-carboxylic acid is a versatile heterocyclic compound characterized by its pyridine core functionalized with chloro, methoxy, and carboxylic acid groups. This structure imparts reactivity suitable for use as an intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing chloro groups enhance its electrophilic properties, facilitating nucleophilic substitution reactions, while the methoxy group contributes to steric and electronic modulation. The carboxylic acid moiety allows for further derivatization, including esterification or amidation. Its well-defined reactivity profile and stability under standard conditions make it a valuable building block for constructing complex molecules. The compound is typically handled under controlled conditions due to its potential sensitivity to moisture and heat.

3,5-dichloro-2-methoxypyridine-4-carboxylic acid structure

1147979-40-5 structure

Product Name:3,5-dichloro-2-methoxypyridine-4-carboxylic acid

CAS No:1147979-40-5

MF:C₇H₅Cl₂NO₃

MW:222.025500059128

MDL:MFCD12025889

CID:1076004

PubChem ID:40148076

Update Time:2025-06-07

3,5-dichloro-2-methoxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3,5-Dichloro-2-methoxyisonicotinic acid
- 3,5-dichloro-2-methoxypyridine-4-carboxylic acid
- CS-0441358
- MFCD12025889
- 3,5-dichloro-2-methoxyisonicotinicacid
- XVB97940
- EN300-8150622
- A894127
- G41883
- 1147979-40-5
- AKOS005072426
- CD-0723
- 4-Pyridinecarboxylic acid, 3,5-dichloro-2-methoxy-
- MDL： MFCD12025889
- Inchi： 1S/C7H5Cl2NO3/c1-13-6-5(9)4(7(11)12)3(8)2-10-6/h2H,1H3,(H,11,12)
- InChI Key： QYPMTXWJTBYSHO-UHFFFAOYSA-N
- SMILES： ClC1C(=NC=C(C=1C(=O)O)Cl)OC

Computed Properties

Exact Mass: 220.9646484g/mol
Monoisotopic Mass: 220.9646484g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 59.4Å²

Experimental Properties

Density: 1.551±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 151-152°
Solubility: Slightly soluble (2.1 g/l) (25 º C),

3,5-dichloro-2-methoxypyridine-4-carboxylic acid Security Information

HazardClass：IRRITANT

3,5-dichloro-2-methoxypyridine-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029206782-1g	3,5-Dichloro-2-methoxyisonicotinic acid	1147979-40-5	95%	1g	$627.12	2023-09-04
Chemenu	CM309741-1g	3,5-Dichloro-2-methoxyisonicotinic acid	1147979-40-5	95%	1g	$564	2021-08-18
Apollo Scientific	OR303805-500mg	3,5-Dichloro-2-methoxyisonicotinic acid	1147979-40-5		500mg	£301.00	2025-02-20
Apollo Scientific	OR303805-1g	3,5-Dichloro-2-methoxyisonicotinic acid	1147979-40-5		1g	£462.00	2025-02-20
Chemenu	CM309741-1g	3,5-Dichloro-2-methoxyisonicotinic acid	1147979-40-5	95%	1g	$628	2022-06-14
Matrix Scientific	046659-500mg	3,5-Dichloro-2-methoxyisonicotinic acid, >95%	1147979-40-5	>95%	500mg	$486.00	2023-09-09
Matrix Scientific	046659-1g	3,5-Dichloro-2-methoxyisonicotinic acid, >95%	1147979-40-5	>95%	1g	$603.00	2023-09-09
Enamine	EN300-8150622-1g	3,5-dichloro-2-methoxypyridine-4-carboxylic acid	1147979-40-5	95%	1g	$356.0	2023-09-02
Enamine	EN300-8150622-5g	3,5-dichloro-2-methoxypyridine-4-carboxylic acid	1147979-40-5	95%	5g	$1620.0	2023-09-02
Enamine	EN300-8150622-10g	3,5-dichloro-2-methoxypyridine-4-carboxylic acid	1147979-40-5	95%	10g	$2880.0	2023-09-02